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Compound of Interest

Compound Name: 4-Chloro-3-iodo-6-methylquinoline
Cat. No.: B14081718
Get Quote

Executive Summary

4-Chloro-3-iodo-6-methylquinoline (CAS: 1431364-43-0) is a specialized heterocyclic
building block utilized primarily in medicinal chemistry for the development of kinase inhibitors
and antimalarial agents.[1] Its structural value lies in the orthogonal reactivity of its halogen
substituents: the C3-iodine atom provides a highly reactive handle for palladium-catalyzed
cross-couplings (e.g., Suzuki-Miyaura, Sonogashira), while the C4-chlorine atom serves as a
site for nucleophilic aromatic substitution (

) or subsequent cross-coupling under more forcing conditions.

While commercially available, this compound is often classified as a "Make-on-Demand" or
"Niche Catalog" item rather than a bulk commodity.[1] Researchers should anticipate lead
times of 2—4 weeks from specialized building block vendors or consider in-house synthesis for
gram-scale requirements.

Key Compound Data
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Property Specification
CAS Number 1431364-43-0
IUPAC Name 4-Chloro-3-iodo-6-methylquinoline

Molecular Formula

Molecular Weight 303.53 g/mol

Appearance Off-white to pale yellow solid

Soluble in DMSO, DMF,
Solubility
; sparingly soluble in water

2-8°C, inert atmosphere (light sensitive due to

Storage
C-Il bond)

Sourcing Landscape & Commercial Availability[1]
Supplier Tiers

Availability is concentrated among specialized heterocyclic chemistry vendors rather than
general catalog houses.

o Tier 1 (Stock Likely): BLD Pharm, Enamine, Combi-Blocks.

o Tier 2 (Sourcing Aggregators): ChemSrc, MolPort (often list stock that is actually held by Tier
1 vendors).

o Tier 3 (Custom Synthesis): WuXi AppTec, Pharmablock (best for >100g scale).

Procurement Strategy

Due to the sensitivity of the carbon-iodine bond and the potential for hydrolysis of the C4-chloro
group, purity validation upon receipt is critical.

Recommended QC Protocol:

* -NMR (DMSO-
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): Verify the integral of the C2 proton (singlet, typically
8.8-9.2 ppm) and the methyl group (
~2.5 ppm).

e LC-MS: Confirm single peak purity (>95%) and correct mass (

isotope pattern).

» Visual Inspection: Darkening indicates iodine liberation; recrystallize if necessary.

Synthetic Pathway (The "Make" Option)

If commercial lead times are prohibitive, the compound can be synthesized in-house from
inexpensive precursors. The most robust route proceeds via the iodination of 4-hydroxy-6-
methylquinoline followed by deformylative chlorination.[1]

Retrosynthetic Analysis

The synthesis exploits the electronic difference between the electron-rich enaminone system of
the 4-quinolone (facilitating electrophilic iodination at C3) and the subsequent aromatization to
the chloroquinoline.

Step 1: 12, KI, Base Step 2: POCI3, Reflux )
4-Hydroxy-6-methylquinoline (Electrophilic Subst.) > 3-lodo-4-hydroxy- (Deoxychlorination) > 4-Chloro-3-iodo-
(Comm. Available) 6-methylquinoline 6-methylquinoline

Click to download full resolution via product page

Figure 1: Two-step synthetic route to 4-Chloro-3-iodo-6-methylquinoline.

Detailed Protocol
Step 1: Synthesis of 3-lodo-6-methylquinolin-4(1H)-one
o Reagents: 6-Methylquinolin-4(1H)-one (1.0 eq), lodine (

, 1.1 eq), Potassium Carbonate (

, 2.0 eq), Water/Ethanol (1:1).
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e Procedure:

o

Dissolve 6-methylquinolin-4(1H)-one in

o Add

and stir at room temperature for 15 min.

o Add

portion-wise. The solution will initially turn dark/red and fade as iodine is consumed.

o Stir at 40-50°C for 2—4 hours. Monitor by TLC (the product is less polar than the starting
material).

o Workup: Acidify with 1M HCI to pH 5-6 to precipitate the product. Filter, wash with water
and cold ethanol.

o Yield: Typically 80-90%.

Step 2: Chlorination to 4-Chloro-3-iodo-6-methylquinoline

o Reagents: 3-lodo-6-methylquinolin-4(1H)-one (from Step 1), Phosphorus Oxychloride
(ngcontent-ng-c567981813=""_nghost-ng-c1980439775="" class="inline ng-star-inserted">

, EXCesS).

e Procedure:
o Suspend the dry intermediate in neat

(approx. 5—-10 mL per gram).

o Heat to reflux (105°C) under an inert atmosphere (

) for 2—-3 hours. The suspension should clear to a homogeneous solution.

o Quench (Critical Safety Step): Cool the mixture. Pour slowly onto crushed ice/water with
vigorous stirring. Caution: Exothermic hydrolysis of excess
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o Neutralize with

or
to pH 8.

o Extract with Dichloromethane (DCM) or Ethyl Acetate.[2] Dry over

and concentrate.

o Purification: Flash chromatography (Hexane/EtOAC) if necessary, though the crude is

often sufficiently pure.

Reactivity & Applications

The strategic value of this scaffold is the ability to sequentially functionalize the C3 and C4

positions.

Chemoselectivity Map

The C3-lodo bond is significantly more labile toward oxidative addition by Palladium(0) than the
C4-Chloro bond.[1] This allows for controlled, iterative functionalization.

4-Chloro-3-iodo-
6-methylquinoline

Pd(0), RT to 60°C
(Fastest)

R-NH2, Heat
(Orthogonal to Pd)

C3-Arylation C3-Alkynylation C4-Amination
(Suzuki-Miyaura) (Sonogashira) (SNAr)

Step 2: Pd(0), >100°C

C4-Arylation
(Requires forcing conditions)
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Figure 2: Chemoselectivity profile. The C3-lodo position reacts under mild Pd-catalyzed
conditions, while the C4-Chloro position is reserved for

or high-temperature coupling.

Experimental Considerations

e Suzuki Coupling: Use mild bases (

) and standard catalysts (
or
) at 60°C to selectively couple at C3 without disturbing the C4-ClI.

» Reactions: The C4 position is activated by the quinoline nitrogen. Reaction with primary
amines typically requires heating to 80—100°C in solvents like DMSO or NMP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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